Unii-ssh96NK47Y
Overview
Description
Scientific Research Applications
Interdisciplinary Research and Innovation
Interdisciplinary research involving the integration of social sciences and humanities (SSH) with science and engineering is crucial for responsible research and innovation (RRI). RRI demands the early integration of a wide range of social actors and perspectives into research and development to ensure better technological development. The challenges of interdisciplinary collaborations are significant but necessary for advancing personalized and precise clinical interventions (Delgado & Åm, 2018).
Applications in Public Health
Systems science (SS) has seen growing interest in its application to obesity and noncommunicable chronic disease (NCD) research. This approach is critical for addressing the global epidemic of obesity and NCDs, offering a framework for more effective public health interventions (Wang et al., 2014).
Scientific Research Management Systems
The design and implementation of scientific research management systems based on the SSH integration framework (combining Struts, Spring, and Hibernate) significantly enhance the scalability, maintainability, stability, and development efficiency of research project management systems. Such systems have shown positive effects in application, indicating their value in improving the efficiency and effectiveness of scientific research management (Bao Li, 2012).
Enhancing Scientific Literacy through Socioscientific Issues
The integration of socioscientific issues (SSI) into science education has been advocated to enhance scientific literacy and interest among students. Research supports the argument that engaging students in writing and argumentation about SSIs helps them develop a deeper understanding of scientific concepts and issues, fostering a more informed and critically thinking citizenry (Ritchie, Tomas, & Tones, 2011).
Mechanism of Action
- Ifosfamide is an alkylating and immunosuppressive agent used in chemotherapy for various cancers, including testicular cancer, ovarian cancer, cervical cancer, osteosarcoma, bladder cancer, small cell lung cancer, and non-Hodgkin’s lymphoma .
- The exact target of Ifosfamide impurity B remains unclear. However, Ifosfamide itself requires biotransformation in the liver by mixed-function oxidases (cytochrome P450 system) before it becomes active .
- The exact physiological mechanism of the autoinduction of Ifosfamide is unknown, but similar mechanisms have been reported for other compounds .
Target of Action
Mode of Action
Pharmacokinetics
Biochemical Analysis
Biochemical Properties
IFosfamide impurity B interacts with various enzymes, proteins, and other biomolecules in biochemical reactions. The specific isoenzymes responsible for its metabolism have not been fully identified, but their identification could lead to an improved efficacy/toxicity ratio by modulating the metabolic pathways .
Molecular Mechanism
It’s known that Ifosfamide, the parent compound, requires biotransformation in the liver by mixed-function oxidases (cytochrome P450 system) before it becomes active
Properties
IUPAC Name |
[3-(2-chloroethylamino)propoxy-hydroxyphosphoryl] 3-(2-chloroethylamino)propyl hydrogen phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H24Cl2N2O7P2/c11-3-7-13-5-1-9-19-22(15,16)21-23(17,18)20-10-2-6-14-8-4-12/h13-14H,1-10H2,(H,15,16)(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXHIKWVFLYAVGY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CNCCCl)COP(=O)(O)OP(=O)(O)OCCCNCCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H24Cl2N2O7P2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
241482-18-8 |
Source
|
| Record name | Bis(3-((2-chloroethyl)amino)propyl) dihydrogen diphosphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0241482188 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | BIS(3-((2-CHLOROETHYL)AMINO)PROPYL) DIHYDROGEN DIPHOSPHATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SSH96NK47Y | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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